Cas no 3644-99-3 (1,3-Benzenedicarboxylic acid, bis(2-hydroxyethyl) ester)

• Product name: 1,3-Benzenedicarboxylic acid, bis(2-hydroxyethyl) ester
• CAS No: 3644-99-3
• MF: C₁₂H₁₄O₆
• MW: 254.23596
• CID: 292475
• PubChem ID: 23323928

1,3-Benzenedicarboxylic acid, bis(2-hydroxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, bis(2-hydroxyethyl) ester
• bis(2-hydroxyethyl) benzene-1,3-dicarboxylate
• SCHEMBL134602
• 3644-99-3
• DTXSID60632922
• 1,3-BIS(2-HYDROXYETHYL) BENZENE-1,3-DICARBOXYLATE

• Inchi： InChI=1S/C12H14O6/c13-4-6-17-11(15)9-2-1-3-10(8-9)12(16)18-7-5-14/h1-3,8,13-14H,4-7H2
• InChI Key： ULCGAWLDXLEIIR-UHFFFAOYSA-N
• SMILES： C1(C(OCCO)=O)C=CC=C(C(OCCO)=O)C=1

Computed Properties

• Exact Mass: 254.07902
• Monoisotopic Mass: 254.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06